Cas no 1149388-42-0 (Methyl 4-cyano-5-iodo-2-methylbenzoate)

Methyl 4-cyano-5-iodo-2-methylbenzoate is a versatile aromatic ester with a molecular formula of C₁₀H₈INO₂. It features a cyano group at the 4-position and an iodine substituent at the 5-position, enhancing its reactivity in cross-coupling reactions such as Suzuki or Sonogashira couplings. The methyl ester moiety provides stability while remaining amenable to hydrolysis or transesterification. This compound is particularly useful in pharmaceutical and agrochemical synthesis as a building block for heterocyclic frameworks or functionalized benzoates. Its well-defined structure and high purity make it suitable for precise synthetic applications. Proper handling is advised due to potential sensitivity to light and moisture.

Methyl 4-cyano-5-iodo-2-methylbenzoate structure

1149388-42-0 structure

Product Name:Methyl 4-cyano-5-iodo-2-methylbenzoate

CAS No:1149388-42-0

MF:C₁₀H₈INO₂

MW:301.080494880676

CID:2147441

Update Time:2025-10-19

Methyl 4-cyano-5-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-cyano-5-iodo-2-methylbenzoate
- RXJJHPDSAXBCLR-UHFFFAOYSA-N
- Methyl 4-cyano-5-iodo-2-methylbenzoate
- Inchi： 1S/C10H8INO2/c1-6-3-7(5-12)9(11)4-8(6)10(13)14-2/h3-4H,1-2H3
- InChI Key： RXJJHPDSAXBCLR-UHFFFAOYSA-N
- SMILES： IC1C(C#N)=CC(C)=C(C(=O)OC)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 271
Topological Polar Surface Area: 50.1

Methyl 4-cyano-5-iodo-2-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015012648-250mg	Methyl 4-cyano-5-iodo-2-methylbenzoate	1149388-42-0	97%	250mg	$489.60	2023-09-04
Alichem	A015012648-500mg	Methyl 4-cyano-5-iodo-2-methylbenzoate	1149388-42-0	97%	500mg	$855.75	2023-09-04
Alichem	A015012648-1g	Methyl 4-cyano-5-iodo-2-methylbenzoate	1149388-42-0	97%	1g	$1460.20	2023-09-04